Cas no 599-45-1 ((-)-Neo-alpha-iron)

• Product Name: (-)-Neo-alpha-iron
• CAS No: 599-45-1
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 1997075
• PubChem ID: 5281905
• Update Time: 2025-04-21

(-)-Neo-alpha-iron Chemical and Physical Properties

Names and Identifiers

• (-)-Neo-alpha-iron
• .ALPHA.-IRONE, TRANS-(+)-
• DTXSID70415203
• (+)-(2S,6S)-TRANS-.ALPHA.-IRONE
• UNII-XP1843QRAT
• 3-Buten-2-one, 4-((1R,5R)-2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-, (3E)-rel-
• alpha-Irone, trans-(+/-)-
• 3-Buten-2-one, 4-((1S,5S)-2,5,6,6-tetramethyl-2-cyclohexen-1-yl)-, (3E)-
• (+/-)-TRANS-.ALPHA.-IRONE
• UNII-0VYC084P5B
• alpha-Irone, trans-(+)-
• (+)-TRANS-.ALPHA.-IRONE
• AC1NQZ9U
• 599-45-1
• Q27105217
• .ALPHA.-IRONE, TRANS-(+/-)-
• CHEBI:62
• DL-TRANS-.ALPHA.-IRONE
• DL-TRANS-.ALPHA.-IRONE [MI]
• (+)-(2S,6S)-trans-alpha-Irone
• DL-trans-alpha-Irone
• 0VYC084P5B
• SCHEMBL9384604
• C11350
• DL-trans-alpha-Irone [MI]
• (E)-4-[(1S,5S)-2,5,6,6-tetramethylcyclohex-2-en-1-yl]but-3-en-2-one
• 90242-81-2
• XP1843QRAT
• D-TRANS-.ALPHA.-IRONE [MI]
• D-trans-alpha-Irone [MI]
• (+/-)-trans-alpha-Irone
• (+)-trans-alpha-Irone
• SureCN9384604

• Inchi： 1S/C14H22O/c1-10-6-7-11(2)14(4,5)13(10)9-8-12(3)15/h6,8-9,11,13H,7H2,1-5H3/b9-8+/t11-,13-/m0/s1
• InChI Key： JZQOJFLIJNRDHK-SXDPYWSBSA-N
• SMILES： O=C(C)/C=C/[C@H]1C(C)=CC[C@H](C)C1(C)C

Computed Properties

• Exact Mass: 206.167065321Da
• Monoisotopic Mass: 206.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų